A novel single-labeled fluorescent oligonucleotide probe for silver(i) ion detection based on the inherent quenching ability of deoxyguanosines†

Analyst Pub Date: 2010-12-15 DOI: 10.1039/C0AN00669F

Abstract

A novel single-labeled fluorescent oligonucleotide (OND) probe for the detection of nanomolar silver(I) ion in aqueous solution is developed based on the inherent quenching ability of deoxyguanosines. The formation of a hairpin structure of the OND–Ag+ complex brings deoxyguanosines close to a dye, leading to a decreased fluorescence intensity of the dye owning to photoinduced electron transfer from the dye to deoxyguanosines.

Graphical abstract: A novel single-labeled fluorescent oligonucleotide probe for silver(i) ion detection based on the inherent quenching ability of deoxyguanosines
A novel single-labeled fluorescent oligonucleotide probe for silver(i) ion detection based on the inherent quenching ability of deoxyguanosines†
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